Cas no 2680620-54-4 (3-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}pent-4-enoic acid)

• Product Name: 3-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}pent-4-enoic acid
• CAS No: 2680620-54-4
• MF: C₁₀H₁₅NO₄
• MW: 213.230403184891
• CID: 5646020
• PubChem ID: 165940614
• Update Time: 2025-06-26

3-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}pent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2680620-54-4
• EN300-28273304
• 3-methyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}pent-4-enoic acid
• 3-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}pent-4-enoic acid

• Inchi： 1S/C10H15NO4/c1-4-6-15-10(14)11-8(9(12)13)7(3)5-2/h4-5,7-8H,1-2,6H2,3H3,(H,11,14)(H,12,13)
• InChI Key： WALYMQUTNGSKIA-UHFFFAOYSA-N
• SMILES： OC(C(C(C=C)C)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 213.10010796g/mol
• Monoisotopic Mass: 213.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}pent-4-enoic acid

Introduction to 3-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}pent-4-enoic acid (CAS No. 2680620-54-4)

3-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}pent-4-enoic acid, identified by its Chemical Abstracts Service (CAS) number 2680620-54-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of β-keto acids and exhibits a unique structural framework characterized by a conjugated enone system, an amide functionality, and an ester group. The presence of these functional moieties makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The molecular structure of 3-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}pent-4-enoic acid consists of a pentenoic acid backbone substituted with a methyl group at the third carbon position. The key feature of this compound is the presence of an amide linkage connected to a propenyl ether moiety, which imparts both reactivity and stability under various chemical conditions. This structural motif has been explored in recent years for its potential applications in medicinal chemistry, particularly as a building block for designing molecules with enhanced biological activity.

In recent years, there has been growing interest in the development of compounds that can modulate biological pathways associated with inflammation, cancer, and metabolic disorders. The enone system in 3-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}pent-4-enoic acid has been shown to exhibit photochemical properties, making it a candidate for applications in photodynamic therapy or as a photosensitizer precursor. Additionally, the amide and ester functionalities provide opportunities for further derivatization, allowing chemists to tailor the compound's properties for specific biological targets.

One of the most compelling aspects of 3-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}pent-4-enoic acid is its role as a precursor in the synthesis of peptide mimetics. The amide group can be used to link amino acid residues or modified amino acids, while the propenyl ether moiety can serve as a handle for further functionalization. This has led to its use in the development of protease inhibitors, which are critical in treating diseases such as HIV and hepatitis C. Recent studies have demonstrated that derivatives of this compound can inhibit the activity of key enzymes involved in viral replication, highlighting its potential as an antiviral agent.

The synthesis of 3-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}pent-4-enoic acid typically involves multi-step organic reactions, starting from readily available precursors such as methyl acetoacetate and malonic esters. The introduction of the propenyl ether group is often achieved through nucleophilic substitution reactions or metal-catalyzed cross-coupling reactions. These synthetic strategies have been optimized over time to improve yield and purity, making it more accessible for research applications.

In terms of biological activity, preliminary studies have suggested that 3-methyl-2-{(prop-2-en-oxy)carbonylamino}pent-oico acid (CAS No. 2680620 54 4) may have anti-inflammatory properties due to its ability to modulate cytokine production and inhibit inflammatory enzyme cascades. Additionally, its structural similarity to known bioactive compounds has prompted researchers to explore its potential as an antimicrobial agent. The conjugated enone system is known to interact with biological targets through π-stacking interactions, which could be exploited for designing molecules with improved binding affinity.

The compound's stability under various storage conditions has also been evaluated, with studies indicating that it remains stable when stored at room temperature or under inert atmospheres. This stability is crucial for its application in pharmaceutical formulations, where shelf life and compatibility with other excipients are critical factors. Furthermore, its solubility profile has been examined in both polar and non-polar solvents, providing insights into potential formulation strategies.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of 3-methyl 2 {(prop 2 en 1 yloxy) carbonylamino} pent 4 enoic acid (CAS No 2680620 54 4) before experimental synthesis. Molecular docking studies have identified potential binding sites on target proteins, suggesting that modifications to its structure could enhance its efficacy as a therapeutic agent. These computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the development of novel compounds.

The environmental impact of synthesizing and using 3-methyl 2 {(prop 2 en oxy carbonylamino} pent oico acid (CAS No 2680620 54 4) has also been considered. Efforts have been made to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. These sustainable practices are essential for ensuring that pharmaceutical compounds can be produced responsibly without compromising their efficacy or safety.

In conclusion,3-methyl -{ ( prop - 2 - en -1 - yloxy ) carbonylamino } pent -4 - enoic acid ( CAS No .2680620 -54 -4 ) is a multifaceted compound with significant potential in pharmaceutical research . Its unique structural features , coupled with its role as a versatile intermediate , make it valuable for developing novel therapeutic agents . As research continues , further applications and derivatives are likely to emerge , expanding its utility in drug discovery and beyond .